Cas no 303-97-9 (Coenzyme Q9)

• Product Name: Coenzyme Q9
• CAS No: 303-97-9
• MF: C₅₄H₈₂O₄
• MW: 795.226497173309
• MDL: MFCD00056635
• CID: 306321
• PubChem ID: 24856685
• Update Time: 2025-06-08

Coenzyme Q9 Chemical and Physical Properties

Names and Identifiers

• Coenzyme Q9
• Ubiquinone Q9
• Ubidecarenone Related Compound A
• 2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaenyl]cyclohexa-2,5-diene-1,4-dione
• 4-HYDROXY ALVERINE-D5
• 2,3-dimethoxy-5-methyl-2-<(all-E)-3',7',11',15',19',23',27',31',35'-nonamethylhexatriaconta-2',6',10',14',18',22',26',30',34',nonaenyl>cyclohexa-2,5-dien-1,4-dion
• All-Trans Coenzyme Q9
• Coenzyme Q(sub 9)
• Coenzyme?Q9
• CoQ9
• Q-9 Ubiquinone-45 Ubiquinone-9
• Ubiqui
• Ubiquinone 9
• Q-9
• Ubiquinone-45
• Ubiquinone-9
• Coenzyme Q9
• NSC 226993
• Ubiquinone 45
• p-Benzoquinone,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-
• coenzyme-Q9
• Q27102857
• CoQ(sub 9)
• (all-E)-2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-2,5-cyclohexadiene-1,4-dione
• UNII-MGW7TYF2DQ
• ubiquinone(9)
• 2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl]cyclohexa-2,5-diene-1,4-dione
• Ubidecarenone impurity D, European Pharmacopoeia (EP) Reference Standard
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-, (all-E)-
• MFCD00056635
• J-017946
• DTXSID601317880
• 2,4-dione, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-, (all-E)-
• 1ST158298
• AKOS027307694
• Ubiquinone9
• 303-97-9
• C01967
• Ubiquinone Q9;CoQ9;Ubiquinone 9
• AS-77794
• LMPR02010004
• Coenzyme Q(9)
• CS-6359
• Coenzyme Q9, >=96.0% (HPLC)
• HY-101415
• MGW7TYF2DQ
• UBIQUINONE Q9 (STN)
• CHEMBL2252965
• COENZYMEQ9
• 2,5-cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-((2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaen-1-yl)-
• p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-
• NSC226993
• BRN 1900081
• 2-methyl-3-nonaprenyl-5,6-dimethoxy-1,4-benzoquinone
• 2,3-dimethoxy-5-methyl-6-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl]-1,4-benzoquinone
• Ubiquinone Q(sub 9)
• NSC-226993
• 4-08-00-03313 (Beilstein Handbook Reference)
• UBIDECARENONE IMPURITY D [EP IMPURITY]
• p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)- (VAN)
• CHEBI:18160
• Ubidecarenone impurity D
• Coenzyme Q9?
• 2,3-Dimethoxy-5-methyl-6-((2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl)-1,4-benzoquinone
• 2,3-Dimethoxy-5-methyl-6-((2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl)cyclohexa-2,5-diene-1,4-dione
• p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-(VAN)
• p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-(VAN) (8CI)
• 2,3-dimethoxy-5-methyl-6-((2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaenyl)cyclohexa-2,5-diene-1,4-dione
• UBIDECARENONE IMPURITY D (EP IMPURITY)
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaenyl)-, (all-E)-(9CI)
• UUGXJSBPSRROMU-WJNLUYJISA-N

• MDL： MFCD00056635
• Inchi： 1S/C54H82O4/c1-40(2)22-14-23-41(3)24-15-25-42(4)26-16-27-43(5)28-17-29-44(6)30-18-31-45(7)32-19-33-46(8)34-20-35-47(9)36-21-37-48(10)38-39-50-49(11)51(55)53(57-12)54(58-13)52(50)56/h22,24,26,28,30,32,34,36,38H,14-21,23,25,27,29,31,33,35,37,39H2,1-13H3/b41-24+,42-26+,43-28+,44-30+,45-32+,46-34+,47-36+,48-38+
• InChI Key： UUGXJSBPSRROMU-WJNLUYJISA-N
• SMILES： O(C)C1=C(C(C(C)=C(C1=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O)OC

Computed Properties

• Exact Mass: 794.62100
• Monoisotopic Mass: 794.621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 58
• Rotatable Bond Count: 28
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 57
• XLogP3: 17.6
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 45 ºC (ethanol )
• Boiling Point: 826.8  ℃ at 760 mmHg
• Flash Point: 314.4 ℃
• Refractive Index: 1.524
• Solubility: Insuluble (1.5E-7 g/L) (25 ºC),
• PSA: 52.60000
• LogP: 16.12740

Coenzyme Q9 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22
• FLUKA BRAND F CODES：8-10
• RTECS：DK4786000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ubiquinones

Additional information on Coenzyme Q9

Recent Advances in Coenzyme Q9 (303-97-9) Research: Implications for Chemical Biology and Medicine

Coenzyme Q9 (CoQ9, CAS: 303-97-9), a vital component of the mitochondrial electron transport chain, has garnered significant attention in recent years due to its multifaceted roles in cellular energy production, antioxidant defense, and potential therapeutic applications. This research brief synthesizes the latest findings on CoQ9, focusing on its chemical properties, biological functions, and emerging applications in biomedicine. The compound's unique structure, characterized by a benzoquinone ring and a hydrophobic isoprenoid tail, underpins its ability to shuttle electrons and protons within cellular membranes, making it indispensable for aerobic respiration.

Recent studies have elucidated novel mechanisms of CoQ9 biosynthesis and regulation, particularly in the context of mitochondrial dysfunction and oxidative stress. A 2023 study published in Nature Chemical Biology identified a previously unknown regulatory pathway involving the PGC-1α transcription factor, which modulates CoQ9 levels in response to metabolic demands. This discovery has profound implications for understanding diseases associated with CoQ9 deficiency, such as certain forms of mitochondrial encephalomyopathy. Furthermore, advances in analytical techniques, including high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS), have enabled more precise quantification of CoQ9 in biological samples, facilitating biomarker discovery and therapeutic monitoring.

The therapeutic potential of CoQ9 has been explored in diverse pathological conditions. In cardiovascular research, a 2024 clinical trial demonstrated that CoQ9 supplementation significantly improved endothelial function in patients with type 2 diabetes, as measured by flow-mediated dilation (FMD). Neuroprotective effects have also been reported, with preclinical models showing reduced neuronal apoptosis in Parkinson's disease following CoQ9 administration. Notably, innovative drug delivery systems, such as CoQ9-loaded nanoparticles, have enhanced the compound's bioavailability and tissue targeting, addressing longstanding challenges in its pharmacokinetic profile.

Industrial applications of CoQ9 have expanded alongside biomedical advances. The compound's antioxidant properties have been leveraged in cosmetic formulations, while its role in cellular energy metabolism has driven interest in agricultural applications to improve crop stress resistance. However, challenges remain in large-scale production, with recent research focusing on optimizing microbial fermentation processes to increase yield and reduce costs. A 2023 patent application describes a novel Saccharomyces cerevisiae strain engineered for enhanced CoQ9 biosynthesis, representing a significant step toward sustainable production.

Future research directions are likely to focus on the molecular mechanisms underlying CoQ9's pleiotropic effects, particularly its interactions with other redox-active molecules in cellular signaling pathways. The development of CoQ9 analogs with improved pharmacokinetic properties and tissue specificity also represents a promising avenue for drug discovery. As our understanding of this versatile molecule deepens, CoQ9 continues to offer exciting opportunities at the intersection of chemical biology and translational medicine.